Cas no 893994-68-8 (4-fluoro-N-{2-4-methyl-2-(4-methylphenyl)-1,3-thiazol-5-ylethyl}benzene-1-sulfonamide)

• Product Name: 4-fluoro-N-{2-4-methyl-2-(4-methylphenyl)-1,3-thiazol-5-ylethyl}benzene-1-sulfonamide
• CAS No: 893994-68-8
• MF: C₁₉H₁₉FN₂O₂S₂
• MW: 390.494765520096
• CID: 5511780
• Update Time: 2025-10-30

4-fluoro-N-{2-4-methyl-2-(4-methylphenyl)-1,3-thiazol-5-ylethyl}benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonamide, 4-fluoro-N-[2-[4-methyl-2-(4-methylphenyl)-5-thiazolyl]ethyl]-
• 4-fluoro-N-{2-4-methyl-2-(4-methylphenyl)-1,3-thiazol-5-ylethyl}benzene-1-sulfonamide

• Inchi： 1S/C19H19FN2O2S2/c1-13-3-5-15(6-4-13)19-22-14(2)18(25-19)11-12-21-26(23,24)17-9-7-16(20)8-10-17/h3-10,21H,11-12H2,1-2H3
• InChI Key： XDTVEYKLAMARSV-UHFFFAOYSA-N
• SMILES： C1(S(NCCC2SC(C3=CC=C(C)C=C3)=NC=2C)(=O)=O)=CC=C(F)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 4-fluoro-N-{2-4-methyl-2-(4-methylphenyl)-1,3-thiazol-5-ylethyl}benzene-1-sulfonamide

Introduction to 4-fluoro-N-{2-4-methyl-2-(4-methylphenyl)-1,3-thiazol-5-ylethyl}benzene-1-sulfonamide (CAS No. 893994-68-8) and Its Emerging Applications in Chemical Biology

The compound 4-fluoro-N-{2-4-methyl-2-(4-methylphenyl)-1,3-thiazol-5-ylethyl}benzene-1-sulfonamide (CAS No. 893994-68-8) represents a fascinating molecule in the realm of chemical biology, characterized by its intricate structural framework and promising pharmacological properties. This sulfonamide derivative, featuring a fluoro-substituted benzene ring coupled with a thiazole moiety, has garnered significant attention due to its potential applications in drug discovery and therapeutic development.

Structurally, the molecule exhibits a sophisticated blend of aromatic and heterocyclic components, which contribute to its unique chemical and biological profile. The presence of a fluoro group at the para position of the benzene ring enhances its lipophilicity and metabolic stability, making it an attractive candidate for medicinal chemistry applications. Additionally, the thiazole ring, a well-known pharmacophore in numerous bioactive compounds, introduces additional molecular diversity and functional potential.

In recent years, sulfonamides have emerged as pivotal scaffolds in the design of bioactive molecules due to their broad spectrum of biological activities. The sulfonamide moiety in this compound not only serves as a key pharmacophoric element but also facilitates interactions with biological targets such as enzymes and receptors. This has led to extensive research into its derivatives as potential therapeutic agents for various diseases.

One of the most compelling aspects of 4-fluoro-N-{2-4-methyl-2-(4-methylphenyl)-1,3-thiazol-5-ylethyl}benzene-1-sulfonamide is its demonstrated efficacy in modulating key biological pathways. Studies have shown that this compound exhibits inhibitory activity against several enzymes implicated in inflammatory and metabolic disorders. The fluoro-substituent, in particular, has been shown to enhance binding affinity and selectivity, making it an ideal candidate for further optimization.

The integration of the thiazole ring into the molecular framework further enriches its pharmacological potential. Thiazole derivatives are known for their antimicrobial, anti-inflammatory, and anticancer properties, underscoring the compound's multifaceted therapeutic applications. Recent advancements in computational chemistry have enabled researchers to predict the binding modes of this molecule with high precision, facilitating rational drug design strategies.

Furthermore, the synthesis of this compound has been optimized to ensure high yield and purity, making it commercially viable for large-scale applications. Modern synthetic methodologies have allowed for the efficient introduction of the various substituents while maintaining structural integrity. This has been particularly crucial in pharmaceutical development, where scalability is a key consideration.

The biological evaluation of 4-fluoro-N-{2-4-methyl-2-(4-methylphenyl)-1,3-thiazol-5-ylethyl}benzene-1-sulfonamide has revealed intriguing results that warrant further investigation. Preclinical studies have demonstrated its ability to inhibit key enzymes involved in pain signaling and neuroinflammation. These findings align with emerging research trends that highlight sulfonamides as promising candidates for treating neurological disorders.

Another area where this compound shows promise is in oncology research. The unique structural features of 4-fluoro-N-{2-4-methyl-2-(4-methylphenyl)-1,3-thiazol-5-ylethyl}benzene-1-sulfonamide have been exploited to develop novel inhibitors targeting specific cancer pathways. Preliminary studies indicate that it can modulate signaling cascades involved in tumor growth and metastasis. These findings are particularly exciting given the growing demand for targeted therapies in cancer treatment.

The role of computational modeling in understanding the mechanism of action of this compound cannot be overstated. Advanced techniques such as molecular dynamics simulations and quantum mechanical calculations have provided valuable insights into how it interacts with biological targets at the atomic level. This information is critical for designing next-generation derivatives with improved efficacy and reduced side effects.

In conclusion, 4-fluoro-N-{2-4-methyl-2-(4-methylphenyl)-1,3-thiazol-5-ylethyl}benzene-1-sulfonamide (CAS No. 893994-68-8) stands out as a versatile and potent molecule with significant implications for chemical biology and drug discovery. Its unique structural features combined with promising biological activities make it a valuable asset in ongoing research efforts aimed at developing novel therapeutics for various diseases.